3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 3-amino-6-propan-2-yloxypyridine-2-carbonitrile
• InChI: InChI=1S/C9H11N3O/c1-6(2)13-9-4-3-7(11)8(5-10)12-9/h3-4,6H,11H2,1-2H3
• InChI Key: YRESBEUDLPZKBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC(=C(C=C1)N)C#N

Description

3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile is a pyridine derivative featuring an amino group at position 3, a propan-2-yloxy (isopropoxy) substituent at position 6, and a carbonitrile group at position 2. This compound’s structure combines electron-donating (isopropoxy) and electron-withdrawing (carbonitrile) groups, making it a versatile scaffold for pharmaceutical and materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-chloropyridine, isopropanol, and ammonia.

Nucleophilic Substitution: The 2-chloropyridine undergoes nucleophilic substitution with isopropanol in the presence of a base to form 2-(propan-2-yloxy)pyridine.

Amination: The 2-(propan-2-yloxy)pyridine is then subjected to amination using ammonia to introduce the amino group at the 3-position.

Industrial Production Methods: Industrial production of 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for high yield and purity, and the process may involve continuous flow reactors and automated systems to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the carbonitrile group to an amine group.

Substitution: The amino and propan-2-yloxy groups can participate in substitution reactions with suitable electrophiles or nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed for substitution reactions.

Major Products:

Oxidation Products: Oxides of the pyridine ring.

Reduction Products: Amines derived from the reduction of the carbonitrile group.

Substitution Products: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile is used as a building block in the synthesis of more complex organic molecules

Biology: In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit antimicrobial, antiviral, or anticancer properties, making it a candidate for drug development.

Medicine: The compound’s potential therapeutic properties are explored in medicinal chemistry. It may serve as a lead compound for the development of new pharmaceuticals targeting specific diseases.

Industry: In the industrial sector, 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile is used in the production of specialty chemicals and intermediates for various applications, including agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The compound’s structure allows it to bind to specific sites on these targets, influencing biological pathways and exerting its effects.

Comparison with Similar Compounds

Structural and Electronic Differences

The following table summarizes key structural variations and their implications:

Compound Name	Substituents (Position 6)	Core Structure	Key Functional Groups	Electronic Effects
3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile	Isopropoxy	Pyridine	NH2, CN, O-iPr	O-iPr (electron-donating), CN (electron-withdrawing)
3-Amino-6-(5-bromobenzofuran-2-yl)thieno[2,3-b]pyridine-2-carbonitrile	5-Bromobenzofuran	Thienopyridine	NH2, CN, Br	Br (electron-withdrawing), fused thiophene enhances conjugation
3-Amino-6-(3,4,5-trimethoxyphenyl)pyridine-2-carbothioamide	3,4,5-Trimethoxyphenyl	Pyridine	NH2, CSNH2	OCH3 (electron-donating), thioamide introduces hydrogen-bonding capability
3-Amino-6-(trifluoromethyl)picolinonitrile	CF3	Pyridine	NH2, CN, CF3	CF3 (strong electron-withdrawing), increases hydrophobicity
3-Amino-6-(4-methylphenyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carbonitrile	4-Methylphenyl, CF3	Thienopyridine	NH2, CN, CF3, CH3	CF3 (electron-withdrawing), CH3 (electron-donating), thieno ring enhances stability

Physicochemical Properties

• Melting Points :

  • Compound 6c (5-bromobenzofuran derivative): 228–230 °C
  • Compound 18 (5-methyl-1-phenylpyrazole derivative): 196–198 °C
  • The isopropoxy group in the target compound likely reduces melting points compared to brominated or aromatic substituents due to decreased polarity.
• Solubility: The CF3 group in 3-Amino-6-(trifluoromethyl)picolinonitrile enhances lipophilicity , whereas the isopropoxy group offers moderate polarity, balancing solubility in organic and aqueous media.

Spectral Characteristics

• IR Spectroscopy: NH2 stretches: 3200–3400 cm⁻¹ (consistent across all amino derivatives) . CN stretches: ~2200 cm⁻¹ (e.g., 2118 cm⁻¹ in 6c ).

• NMR :

  • Isopropoxy protons appear as a septet (δ ~1.3 ppm for CH3, δ ~4.5 ppm for CH).

Biological Activity

3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile is a heterocyclic compound notable for its diverse biological activities and potential applications in medicinal chemistry. This compound features a pyridine ring substituted with an amino group and a propan-2-yloxy group, contributing to its unique chemical properties. Research has highlighted its interactions with various biological targets, suggesting potential therapeutic applications.

• Molecular Formula : C9H11N3O
• Molecular Weight : Approximately 179.21 g/mol

The structure of 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile allows for various chemical interactions, making it a subject of interest in drug development and material science .

Biological Activity

Research indicates that 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile exhibits several promising biological activities, including:

• Antimicrobial Activity : Studies have shown that this compound possesses antimicrobial properties, making it a candidate for the development of new antibiotics .
• Anticancer Properties : Preliminary investigations suggest potential anticancer effects, particularly against specific cancer cell lines .
• Neuroprotective Effects : The compound may also exhibit neuroprotective properties, which could be beneficial in treating neurodegenerative diseases .

The biological mechanisms through which 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile exerts its effects are still under investigation. However, it is believed to interact with specific enzymes and receptors within biological systems, potentially modulating their activity and influencing cellular processes .

Comparative Analysis

To better understand the uniqueness of 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features	Biological Activity
3-Amino-5-(propan-2-yloxy)pyridine-2-carbonitrile	C9H11N3O	Similar pyridine structure	Antimicrobial
3-Amino-6-(benzyloxy)pyridine-2-carbonitrile	C13H11N3O	Contains benzyloxy instead	Anticancer properties
5-Amino-6-(propan-2-yloxy)pyridine-3-carbonitrile	C9H11N3O	Different position of amino group	Neuroprotective effects

This table illustrates the varying biological activities associated with different substituents on the pyridine ring, highlighting the significance of structural modifications in determining biological outcomes .

Case Studies and Research Findings

Recent studies have focused on synthesizing derivatives of 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile to enhance its biological activity. For instance:

• Antiproliferative Activity : A study evaluated the antiproliferative effects of related compounds against various cancer cell lines (K562, MV4-11, MCF-7), revealing significant activity that supports further exploration into its anticancer potential .
• Enzyme Interaction Studies : Ongoing research aims to elucidate the interactions between this compound and specific enzymes or receptors, which could lead to the development of targeted therapies for diseases such as cancer and infections .

Q & A

Q. What are the optimal synthetic routes for 3-Amino-6-(propan-2-yloxy)pyridine-2-carbonitrile?

A multi-step synthesis approach is typically employed. One validated method involves:

• Step 1 : Condensation of a substituted acetophenone (e.g., 4-isopropoxyacetophenone) with an aldehyde, ethyl cyanoacetate, and ammonium acetate in ethanol under reflux (10–20 hours).
• Step 2 : Isolation of intermediates via precipitation and recrystallization (DMF/ethanol mixtures) .
• Step 3 : Functionalization of the pyridine core with an amino group via nitration followed by reduction or direct substitution under basic conditions.

Q. Key considerations :

• Solvent choice (ethanol for reflux) and catalyst (ammonium acetate) are critical for yield optimization.
• Purity assessment via HPLC or TLC is recommended at each step .

Q. Which spectroscopic techniques are most effective for characterizing this compound?

Primary methods :

• IR Spectroscopy : Identifies functional groups (e.g., NH₂ at ~3160–3391 cm⁻¹, CN at ~2200–2215 cm⁻¹) .
• ¹H/¹³C NMR : Resolves substituent positions on the pyridine ring. For example:
  • Aromatic protons: δ 6.55–8.25 ppm (multiplet for Ar-H) .
  • NH₂ protons: δ 9.69–11.86 ppm (singlet) .
• Mass Spectrometry : Confirms molecular weight (e.g., ESI-MS for [M+H]⁺ ion).

Validation : Cross-reference with X-ray crystallography (if crystals are obtainable) for structural confirmation .

Q. How is the purity of the compound assessed during synthesis?

• Chromatography : HPLC with UV detection (λ = 254 nm) or TLC (silica gel, ethyl acetate/hexane eluent).
• Elemental Analysis : Compare calculated vs. observed C/H/N percentages (e.g., C: 76.13% calc. vs. 76.00% obs.) .
• Melting Point : Sharp melting range (e.g., 242–244°C) indicates purity .

Advanced Research Questions

Q. How does the substitution pattern influence the compound’s biological activity?

• Structure-Activity Relationship (SAR) :
  • The isopropoxy group at position 6 enhances lipophilicity, potentially improving membrane permeability .
  • The carbonitrile group at position 2 acts as a hydrogen bond acceptor, critical for target binding (e.g., antimicrobial targets) .
• Methodology :
  • Synthesize derivatives with varying substituents (e.g., replacing isopropoxy with benzyloxy or trifluoromethyl ).
  • Test activity against microbial panels or cancer cell lines, correlating results with logP and electronic parameters (Hammett constants) .

Q. What strategies resolve crystallographic data discrepancies in structural determination?

• Refinement Software : Use SHELXL for small-molecule refinement, leveraging high-resolution data (d-spacing < 1 Å) .
• Twinning Analysis : For ambiguous electron density, apply SHELXD to detect twinning and SHELXE for phase extension .
• Validation Tools : Check R-factor convergence (e.g., R1 < 5%) and ADDSYM in PLATON to confirm space group correctness .

Example : In a related pyridine-carbonitrile derivative, torsional angles (e.g., C29–C30–C31–C32 = 179.6°) were resolved using SHELXL, confirming planar geometry .

Q. How to design SAR studies for derivatives of this compound?

Stepwise approach :

Library Design : Prioritize substituents at positions 3 (amino), 6 (isopropoxy), and 2 (carbonitrile) based on computational docking (e.g., AutoDock Vina) .

Synthetic Prioritization : Focus on derivatives with modified electron-withdrawing/donating groups (e.g., CF₃ vs. OCH₃ ).

Biological Assays :

• Antimicrobial : Broth microdilution (MIC values) against Gram+/Gram– bacteria .
• Anticancer : MTT assay on cell lines (e.g., HepG2, MCF-7) .

Data Analysis : Use QSAR models to correlate substituent effects with activity .

Case Study : Derivatives with thiophene or indole moieties showed enhanced antimicrobial activity (MIC = 2–8 µg/mL) .